Cas no 2171687-97-9 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(propan-2-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(propan-2-yl)carbamoylbutanoic acid
• CAS No: 2171687-97-9
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5963126
• PubChem ID: 165511534
• Update Time: 2025-06-13

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(propan-2-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(propan-2-yl)carbamoylbutanoic acid
• 2171687-97-9
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(propan-2-yl)carbamoyl]butanoic acid
• EN300-1541131

• Inchi： 1S/C25H30N2O6/c1-16(2)27(13-14-28)24(31)22(11-12-23(29)30)26-25(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22,28H,11-15H2,1-2H3,(H,26,32)(H,29,30)
• InChI Key： WSQXYZYHJFXKPC-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(N(CCO)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 116Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(propan-2-yl)carbamoylbutanoic acid

Research Briefing on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(propan-2-yl)carbamoylbutanoic acid (CAS: 2171687-97-9)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(propan-2-yl)carbamoylbutanoic acid (CAS: 2171687-97-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in peptide synthesis and drug development. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(propan-2-yl)carbamoylbutanoic acid as a key intermediate in solid-phase peptide synthesis (SPPS). The compound's unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, enables efficient deprotection and coupling reactions, which are critical for the synthesis of complex peptides. Researchers have optimized its synthesis to achieve high yields and purity, making it a valuable tool for pharmaceutical development.

In addition to its synthetic utility, this compound has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(propan-2-yl)carbamoylbutanoic acid exhibit promising interactions with specific protein targets, including enzymes involved in inflammatory pathways. These findings open new avenues for the development of novel anti-inflammatory agents and other therapeutic modalities.

Further research is underway to explore the pharmacokinetic and pharmacodynamic properties of this compound. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), are being employed to characterize its stability and metabolic profile. These studies are essential for understanding its potential as a drug candidate and for optimizing its formulation for clinical use.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(propan-2-yl)carbamoylbutanoic acid represents a promising scaffold in medicinal chemistry, with applications ranging from peptide synthesis to drug discovery. Continued research efforts are expected to uncover additional therapeutic potentials and further refine its synthetic protocols. This briefing underscores the importance of this compound in advancing both academic and industrial research in the chemical biology and pharmaceutical sectors.